Cas no 2229309-65-1 (2,3-dimethylpent-1-en-4-yne)

• Product Name: 2,3-dimethylpent-1-en-4-yne
• CAS No: 2229309-65-1
• MF: C₇H₁₀
• MW: 94.1543021202087
• CID: 6207071
• PubChem ID: 91259187
• Update Time: 2025-06-13

2,3-dimethylpent-1-en-4-yne Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethylpent-1-en-4-yne
• 2229309-65-1
• EN300-1808778

• Inchi： 1S/C7H10/c1-5-7(4)6(2)3/h1,7H,2H2,3-4H3
• InChI Key： YSZBRLMRZZALEU-UHFFFAOYSA-N
• SMILES： C(C#C)(C)C(=C)C

Computed Properties

• Exact Mass: 94.078250319g/mol
• Monoisotopic Mass: 94.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons

Additional information on 2,3-dimethylpent-1-en-4-yne

Chemical Profile of 2,3-dimethylpent-1-en-4-yne (CAS No. 2229309-65-1)

2,3-dimethylpent-1-en-4-yne, identified by its Chemical Abstracts Service (CAS) number 2229309-65-1, is a complex organic compound belonging to the class of alkynes. This molecule features a unique structural framework characterized by a linear alkyne functional group positioned at the 4th carbon atom, flanked by two methyl substituents on the 2nd and 3rd carbons. Such structural motifs make it a subject of significant interest in synthetic chemistry and pharmaceutical research due to its potential utility as an intermediate in the synthesis of more complex molecules.

The compound's molecular formula, C₇H₁₀, reflects its composition of seven carbon atoms and ten hydrogen atoms. The presence of both methyl and alkyne functional groups imparts distinct reactivity patterns, making 2,3-dimethylpent-1-en-4-yne a versatile building block for various chemical transformations. In particular, the triple bond in the alkyne moiety is highly reactive towards addition reactions, while the methyl groups can influence electronic and steric properties, enabling selective functionalization at different positions.

Recent advancements in synthetic methodologies have highlighted the utility of 2,3-dimethylpent-1-en-4-yne in constructing heterocyclic compounds, which are widely prevalent in biologically active molecules. For instance, studies have demonstrated its role as a precursor in the synthesis of fused ring systems such as benzothiophenes and indoles. These heterocycles are of considerable pharmacological relevance, with many derivatives exhibiting antimicrobial, anti-inflammatory, and even anticancer properties. The ability to incorporate 2,3-dimethylpent-1-en-4-yne into such scaffolds underscores its importance in medicinal chemistry.

The reactivity of 2,3-dimethylpent-1-en-4-yne also extends to cross-coupling reactions, which are pivotal in modern drug discovery. Transition-metal-catalyzed reactions like Sonogashira coupling and Buchwald-Hartwig coupling allow for the introduction of aryl or amino groups at the alkyne position, expanding the molecular diversity achievable from this precursor. Such modifications have been exploited in developing novel therapeutic agents targeting neurological disorders and metabolic diseases. The compound's compatibility with these transformations makes it a valuable asset in synthetic libraries.

In addition to its synthetic applications, 2,3-dimethylpent-1-en-4-yne has been explored for its potential role in material science. Researchers have investigated its incorporation into polymer matrices to enhance thermal stability or optical properties. The alkyne group's ability to engage in covalent cross-linking reactions facilitates the formation of robust materials with tailored characteristics. These findings open avenues for using CAS No. 2229309-65-1 derivatives in advanced coatings or electronic materials where precise molecular architecture is critical.

Electrochemical studies on 2,3-dimethylpent-1-en-4-yne have also garnered attention due to its ability to participate in redox reactions under controlled conditions. The alkyne functionality can be oxidized or reduced to yield intermediates that serve as precursors for more complex molecules via cascade reactions. This electrochemical versatility aligns with growing interest in sustainable synthetic routes that minimize waste and energy consumption—a key focus in contemporary chemical research.

The compound's stereochemical landscape further contributes to its scientific significance. The presence of chiral centers adjacent to the triple bond allows for the synthesis of enantiomerically pure derivatives, which are often required for biological activity. Enantioselective catalytic methods have been developed to control stereochemistry during functionalization of CAS No. 2229309-65-1, enabling access to enantiomerically enriched libraries for high-throughput screening.

Future research directions may explore photoredox catalysis involving 2,3-dimethylpent-1-en-4-yne, leveraging light-driven reactions to access novel molecular architectures. Photocatalytic approaches offer orthogonal selectivity compared to traditional thermal methods and could unlock new synthetic pathways for complex drug candidates. Moreover, computational modeling studies may enhance our understanding of reaction mechanisms involving this compound by predicting transition states and reaction pathways with high accuracy.

The broader impact of 2,3-dimethylpent-1-en-4-yne on chemical innovation lies in its role as a bridge between academic research and industrial applications. Its accessibility through established synthetic routes makes it an attractive candidate for both academic investigations and commercial development programs aimed at discovering new therapeutics or advanced materials.